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Compound of Interest

Compound Name: Salicyloyltremuloidin

Cat. No.: B12385972

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salicyloyltremuloidin, a natural salicylate found in species of Populus (poplar) and Salix
(willow), is of significant interest to the scientific community due to its potential pharmacological
activities. A thorough understanding of its chemical structure, particularly its functional groups,
Is paramount for elucidating its mechanism of action, designing derivatives with enhanced
therapeutic properties, and developing robust analytical methods for its detection and
guantification. This technical guide provides an in-depth analysis of the functional groups
present in the Salicyloyltremuloidin molecule, supported by expected spectroscopic data and
detailed experimental protocols for their identification.

Molecular Structure and Functional Group
Identification

The structure of Salicyloyltremuloidin is characterized by a salicin core that is acylated with a
benzoyl group. This arrangement gives rise to several key functional groups that dictate its
chemical reactivity and biological interactions. The primary functional groups identified in
Salicyloyltremuloidin are:

o Hydroxyl Groups (-OH): The molecule contains both alcoholic and phenolic hydroxyl groups.
These are present on the glucose moiety and the benzyl alcohol portion of the salicin core.
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o Ester Group (R-COO-R'): A benzoate ester linkage is formed between the benzoyl group and
a hydroxyl group of the glucose unit.

e Ether Group (R-O-R’): An aryl B-D-glucoside linkage connects the glucose molecule to the
salicyl alcohol moiety.

» Aromatic Ring (Benzene Ring): The structure contains two benzene rings, one from the
salicyl alcohol and another from the benzoyl group.

The logical arrangement of these functional groups within the Salicyloyltremuloidin molecule
is depicted in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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